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Compound of Interest

Compound Name: 1-Methoxy-1,3-cyclohexadiene

Cat. No.: B1594827

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 1-Methoxy-1,3-cyclohexadiene is crucial for maintaining laboratory
safety and ensuring environmental protection. This guide provides essential, step-by-step
procedures for the safe handling and disposal of this chemical, in line with established safety
protocols for flammable and hazardous materials. Adherence to these guidelines will help
mitigate risks and ensure compliance with regulatory standards.

Immediate Safety and Hazard Information

1-Methoxy-1,3-cyclohexadiene is classified as a flammable liquid and is harmful if swallowed,
in contact with skin, or inhaled.[1][2][3] It is essential to handle this chemical in a well-ventilated
area, away from heat, sparks, open flames, and other ignition sources.[1] Personal protective
equipment (PPE), including protective gloves, clothing, eye protection, and face protection,
must be worn at all times during handling and disposal.[1][2]

Quantitative Data

For safe handling and storage, it is important to be aware of the specific physical and chemical
properties of 1-Methoxy-1,3-cyclohexadiene.
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Property Value Source
CAS Number 2161-90-2

Molecular Formula C7H100 [2]
Molecular Weight 110.15 g/mol [2]
Flash Point 27 °C (80.6 °F) - closed cup

Density 0.929 g/mL at 25 °C

Boiling Point 40 °C at 15 mmHg

Not explicitly listed, transport
UN Number as "FLAMMABLE LIQUID, [1]
N.O.S."

Step-by-Step Disposal Procedure

The disposal of 1-Methoxy-1,3-cyclohexadiene, as with other hazardous chemicals, must be
handled systematically.

1. Waste ldentification and Classification:

o Classify waste containing 1-Methoxy-1,3-cyclohexadiene as a flammable hazardous
waste.

2. Segregation:

o Keep 1-Methoxy-1,3-cyclohexadiene waste separate from other chemical waste streams to
prevent dangerous reactions. Incompatible materials should not be mixed.[4]

3. Containerization:
o Collect the waste in a designated, properly labeled, and leak-proof container.[4]

e The container must be compatible with the chemical. Glass or Teflon-lined containers are
often suitable.[5]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://static.cymitquimica.com/products/IN/pdf/sds-DA003EGH.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003EGH.pdf
https://wap.guidechem.com/msds/2161-90-2.html
https://www.benchchem.com/product/b1594827?utm_src=pdf-body
https://www.benchchem.com/product/b1594827?utm_src=pdf-body
https://www.benchchem.com/product/b1594827?utm_src=pdf-body
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
https://cool.culturalheritage.org/waac/wn/wn06/wn06-2/wn06-205.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Ensure the container is kept tightly closed except when adding waste.[1][4]
e Do not fill containers beyond 90% of their capacity to allow for vapor expansion.
4. Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "1-
Methoxy-1,3-cyclohexadiene,” and any other components in the waste stream.

« Indicate the associated hazards with appropriate pictograms (e.g., flammable liquid, toxic).
5. Storage:

» Store the waste container in a cool, well-ventilated area designated for hazardous waste.[1]
o Store away from sources of ignition and incompatible materials.[1]

e Secondary containment should be used to prevent spills.

6. Professional Disposal:

o Contact a licensed hazardous waste disposal company to arrange for pickup and proper
disposal.[6]

» Do not attempt to dispose of this chemical down the drain or in regular trash.[5]
o Provide the disposal company with a complete and accurate description of the waste.

Peroxide Formation Potential: Like other ethers, 1-Methoxy-1,3-cyclohexadiene has the
potential to form explosive peroxides upon exposure to air and light, especially over time.[7][8]
Although specific data for this compound is not readily available, it is prudent to handle it with
the same precautions as other peroxide-forming ethers.

o Date Containers: Mark containers with the date received and the date opened.[7][9]

» Test for Peroxides: If the chemical has been open for an extended period (e.g., more than 3-
6 months), it should be tested for the presence of peroxides before handling or disposal.[5]

[9]
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e Do Not Handle Old Containers: If you find old or undated containers of any ether, do not
attempt to open or move them. Contact your institution's Environmental Health and Safety
(EHS) office or a professional hazardous waste service immediately.[7][8]

Spill Management Protocol

In the event of a spill, immediate action is required to mitigate risks.

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area
and ensure the area is well-ventilated to disperse vapors.[6][10]

o Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and
hot surfaces.[1][10] Use non-sparking tools for cleanup.[1]

o Contain the Spill: Use absorbent materials like sand, vermiculite, or commercial sorbents to
contain the spill.[6][10] Do not use combustible materials.

e Collect and Dispose of Contaminated Materials: Carefully collect the absorbed material and
place it in a sealed, labeled container for disposal as hazardous waste.[6][10]

o Decontaminate: Thoroughly clean the spill area. All materials used for cleanup must also be
disposed of as hazardous waste.[7]

o Seek Assistance for Large Spills: For large spills, evacuate the area and contact your
institution's EHS office or emergency services for assistance.[9]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Methoxy-1,3-cyclohexadiene.
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Caption: Disposal workflow for 1-Methoxy-1,3-cyclohexadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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